Cas no 719-64-2 (5-Chloro-3-phenyl-2,1-benzisoxazole)

• Product Name: 5-Chloro-3-phenyl-2,1-benzisoxazole
• CAS No: 719-64-2
• MF: C₁₃H₈ClNO
• MW: 229.661722183228
• MDL: MFCD00014573
• CID: 83011
• PubChem ID: 87566673
• Update Time: 2025-05-20

5-Chloro-3-phenyl-2,1-benzisoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-phenylbenzo[c]isoxazole
• 5-Chloro-3-phenyl-2,1-benzisoxazole
• 3-Phenyl-5-chloroanthranil
• 5-Chloro-3-Phenylbenzoisoxazole
• 5-CHLORO-3-PHENYLANTHRANIL
• 5-chloro-3-phenyl-2,1-benzoxazole
• 3-Phenyl-5-chloro-2,1-benzisoxazole
• 5-Chloro-3-phenyl-2,1-benzisoxazoles
• 5-Chloro-3-phenylbenz[c]isoxazole
• NSC 405896
• 5-Chloro-3-phenylbenzisoxazole
• 2,1-Benzisoxazole, 5-chloro-3-phenyl-
• NSC405896
• AK122550
• PubChem8713
• Maybridge1_004397
• 2, 5-chloro-3-phenyl-
• MLS000532297
• HMS553P21
• MUHJZJKVEQASGY-UHFFFAOYSA-N
• W-109597
• TS-00601
• O11405
• SR-01000420888
• 719-64-2
• HMS2493N05
• FT-0620294
• SCHEMBL10933962
• 5-Chloro-3-phenyl-benzo[c]isoxazole
• 3-Phenyl-5-chloro-benzoisoxazole
• DTXSID30883560
• CHEMBL1570119
• DS-1969
• C1687
• CCG-105505
• CS-0156469
• SR-01000420888-1
• SMR000137236
• AKOS000746332
• 2,1-Benzisoxazole,5-chloro-3-phenyl-
• SY049274
• AC-11986
• MFCD00014573
• 5-Chloro-3-phenyl-2,1-benzisoxazole, 97%
• EU-0003667
• NS00042513
• NSC-405896
• BRD-K37111325-001-07-0
• Z56827152
• 8PE4QT3TQK
• CHEBI:228448
• STK864723
• DTXCID401023081
• DB-055587
• 5-Chloro-3-phenylbenzo(c)isoxazole

• MDL： MFCD00014573
• Inchi： 1S/C13H8ClNO/c14-10-6-7-12-11(8-10)13(16-15-12)9-4-2-1-3-5-9/h1-8H
• InChI Key： MUHJZJKVEQASGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C1C=CC=CC=1)ON=2

Computed Properties

• Exact Mass: 229.02900
• Monoisotopic Mass: 229.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Crystallization (ethanol).
• Density: 1.298
• Melting Point: 114.0 to 117.0 deg-C
• Boiling Point: 395.4 °C at 760 mmHg
• Flash Point: 192.9 °C
• Refractive Index: 1.643
• PSA: 26.03000
• LogP: 4.14820
• Solubility: Not determined

5-Chloro-3-phenyl-2,1-benzisoxazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 22-37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22; R36; R37/38
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature(BD29489)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-Chloro-3-phenyl-2,1-benzisoxazole

Recent Advances in the Study of 5-Chloro-3-phenyl-2,1-benzisoxazole (CAS 719-64-2): A Comprehensive Research Brief

5-Chloro-3-phenyl-2,1-benzisoxazole (CAS 719-64-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have explored its potential as a key scaffold in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, anti-inflammatory treatments, and antimicrobial applications. This research brief aims to synthesize the latest findings on this compound, highlighting its molecular mechanisms, synthetic pathways, and therapeutic potentials.

One of the most notable advancements in the study of 5-Chloro-3-phenyl-2,1-benzisoxazole is its role as a precursor in the synthesis of benzisoxazole derivatives, which exhibit potent activity against various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound show high affinity for GABA-A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study utilized molecular docking simulations and in vitro assays to validate these findings, providing a robust foundation for further clinical development.

In addition to its CNS applications, recent research has also investigated the anti-inflammatory properties of 5-Chloro-3-phenyl-2,1-benzisoxazole. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study employed a combination of ELISA and Western blot techniques to elucidate the compound's mechanism of action, which appears to involve the modulation of the NF-κB signaling pathway.

Another area of interest is the antimicrobial potential of 5-Chloro-3-phenyl-2,1-benzisoxazole. A 2022 study in the European Journal of Medicinal Chemistry highlighted its efficacy against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers synthesized a series of analogs and evaluated their antibacterial activity using minimum inhibitory concentration (MIC) assays. The results indicated that certain derivatives exhibited comparable or superior activity to existing antibiotics, underscoring the compound's promise as a lead for new antimicrobial agents.

The synthetic chemistry of 5-Chloro-3-phenyl-2,1-benzisoxazole has also seen significant progress. A recent publication in Tetrahedron Letters detailed an optimized synthetic route that improves yield and reduces byproducts. The new method employs a palladium-catalyzed cyclization reaction, which offers greater efficiency and scalability compared to traditional approaches. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are critical.

Despite these promising developments, challenges remain in the clinical translation of 5-Chloro-3-phenyl-2,1-benzisoxazole-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's diverse pharmacological profile and the recent methodological advances in its synthesis and application provide a strong rationale for continued investment in this area.

In conclusion, 5-Chloro-3-phenyl-2,1-benzisoxazole (CAS 719-64-2) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted applications—from CNS disorders to antimicrobial therapy—highlight its versatility as a pharmacophore. The latest research underscores the importance of continued exploration into its mechanisms and derivatives, with the potential to yield groundbreaking therapeutic options in the near future.